![molecular formula C32H52O2 B198114 [(3S,4aR,6aR,6bS,8aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate CAS No. 51361-60-5](/img/structure/B198114.png)
[(3S,4aR,6aR,6bS,8aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate
Overview
Description
[(3S,4aR,6aR,6bS,8aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate is a natural product found in Scaevola floribunda, Scaevola plumieri, and other organisms with data available.
Scientific Research Applications
Pharmacology
Delta-Amyrin acetate has shown promise in pharmacological research due to its bioactive properties. It has been studied for its potential to impede the HCV influx mechanism inside human cells, which could lead to new treatments for hepatitis C . Additionally, its antihyperglycemic and hypolipidemic effects have been observed in mice models, suggesting potential applications in diabetes and atherosclerosis management .
Biochemistry
In biochemical research , delta-Amyrin acetate plays a role in understanding the catalytic mechanisms and substrate recognition in the biosynthesis of β-amyrin . This knowledge is crucial for the development of biochemical pathways for synthesizing valuable compounds.
Medicine
Delta-Amyrin acetate’s medicinal applications are vast. It has been isolated from various plants and exhibits antioxidant, anti-xanthine oxidase, and anti-tyrosinase potentials, which are beneficial in treating conditions like gout and skin hyperpigmentation .
Cosmetics
The compound’s cosmetic applications stem from its precursor role in the synthesis of various cosmetic products. Its triterpenoid structure is valuable for creating skin-care products due to its anti-inflammatory and skin barrier-protecting properties .
Agriculture
In agriculture , delta-Amyrin acetate’s antimicrobial and antifungal properties make it a candidate for plant protection . Its role as a precursor to more complex triterpenoids also suggests potential uses in developing natural pesticides.
Food Industry
Though not directly used in the food industry , delta-Amyrin acetate’s presence in medicinal plants like Ficus racemosa, which have applications in traditional medicine for various diseases, indicates its indirect relevance to food science and nutrition .
Materials Science
Lastly, in materials science , the synthesis and manipulation of compounds like delta-Amyrin acetate contribute to the development of new materials with specific biochemical properties, which can be used in various industrial applications .
Mechanism of Action
Target of Action
It is known that amyrin compounds, in general, have shown high value as antimicrobial and antifungal agents in plants, and they share pharmacologically relevant properties .
Mode of Action
It is known that the enzymatic polycyclization reactions catalyzed by oxidosqualene (OXSQ) cyclases (OSCs) proceed with complete regio- and stereospecificity, leading to the formation of new C–C bonds and chiral centers and to the generation of diverse polycyclic sterols and triterpenoids .
Biochemical Pathways
Delta-Amyrin acetate is involved in the biosynthetic pathway from farnesyl diphosphate (FPP) to cycloartenol or β-amyrin . This pathway includes the actions of squalene synthase (SQS) and squalene epoxidase (SQE), leading to the formation of diverse polycyclic sterols and triterpenoids .
Pharmacokinetics
It is known that the procedures allow the preparation of β-amyrin in an exceptionally short scalable manner via selective iodation and reduction .
Result of Action
The pentacyclic triterpene α, β-amyrin isolated from Protium heptaphyllum exerts antihyperglycemic and hypolipidemic effects in mouse models of STZ-induced diabetes and high-fat diet-induced hyperlipidemia
properties
IUPAC Name |
[(3S,4aR,6aR,6bS,8aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,13,14,14a-tetradecahydropicen-3-yl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H52O2/c1-21(33)34-26-13-14-30(7)24(28(26,4)5)12-15-32(9)25(30)11-10-22-23-20-27(2,3)16-17-29(23,6)18-19-31(22,32)8/h24-26H,10-20H2,1-9H3/t24-,25+,26-,29+,30-,31+,32+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPCVECTWKNBXCO-LNFVHJCCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CCC2(C3CCC4=C5CC(CCC5(CCC4(C3(CCC2C1(C)C)C)C)C)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@H]1CC[C@@]2([C@H]3CCC4=C5CC(CC[C@@]5(CC[C@]4([C@@]3(CC[C@H]2C1(C)C)C)C)C)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H52O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
delta-Amyrin acetate | |
CAS RN |
51361-60-5 | |
Record name | Olean-13(18)-en-3-ol, 3-acetate, (3β)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51361-60-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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